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Compound of Interest

Compound Name:
(3-Chlorothiophen-2-

yl)methanamine

Cat. No.: B1322560 Get Quote

(3-Chlorothiophen-2-yl)methanamine (CAS No. 214759-25-8) is a substituted thiophene

derivative that serves as a valuable building block in medicinal chemistry and drug

development.[1] Its unique structure, featuring a reactive primary amine and a chlorinated

thiophene ring, makes it a versatile intermediate for synthesizing a wide range of complex

target molecules. However, these same structural features necessitate a rigorous and well-

informed approach to its handling and safety management.

This guide provides a comprehensive overview of the safety and handling precautions for (3-
Chlorothiophen-2-yl)methanamine. In the absence of a complete, officially published Safety

Data Sheet (SDS) for this specific compound, this document synthesizes data from structurally

analogous compounds to establish a robust and cautious safety protocol. The primary goal is to

empower researchers, scientists, and drug development professionals to work with this

compound safely, minimizing risks to personnel and the environment. The causality behind

each recommendation is explained to foster a deeper understanding of chemical safety

principles.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards is the foundation of safe chemical handling.

Based on the known reactivity of its functional groups (primary amine, chlorinated aromatic

ring) and safety data from similar molecules like (3-Chlorothiophen-2-yl)methanol and
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Thiophen-3-ylmethanamine hydrochloride, a comprehensive hazard profile can be constructed.

[2][3]

Predicted GHS Hazard Classification:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

This table is a predictive summary based on data from structurally similar compounds and is

intended for risk assessment and planning.[2][3]

Core Rationale:

Primary Amines: Aliphatic and aromatic amines are often corrosive or irritating to the skin

and eyes and can be respiratory irritants.[2] They can also act as sensitizers, leading to

allergic reactions upon repeated exposure.

Chlorinated Thiophenes: Halogenated aromatic compounds can possess varying degrees of

toxicity. The related compound 2-Chlorothiophene is classified as toxic if swallowed, in

contact with skin, or if inhaled.[4]

Analogous Data: The related compound (3-Chlorothiophen-2-yl)methanol is explicitly

assigned hazard statements H302, H315, H319, and H335, which directly correspond to the

predicted hazards.[3] Thiophen-3-ylmethanamine hydrochloride also exhibits similar irritation

and sensitization properties.[2]
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First-Aid Measures: A Self-Validating Emergency
Response Protocol
Immediate and appropriate first aid is critical to mitigate the effects of accidental exposure. The

following protocols are based on established best practices for handling irritants and sensitizing

chemicals.[5][6]

Emergency Response Workflow:

Skin Exposure Path

Exposure Occurs

{ Skin Contact |  Immediately flush with copious amounts of water for at least 15 minutes. |  Remove contaminated clothing. |  Seek medical attention if irritation persists.} { Eye Contact |  Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. |  Use an eyewash station. |  Seek immediate medical attention.} { Inhalation |  Move person to fresh air. |  If not breathing, give artificial respiration. |  Seek immediate medical attention.} { Ingestion |  Do NOT induce vomiting. |  Rinse mouth with water. |  Seek immediate medical attention.}

Provide SDS/Safety Info to Medical Personnel

Click to download full resolution via product page

Causality of Flushing: Copious water flushing is essential to physically remove the chemical

and dilute it, thereby minimizing the duration of contact and reducing the severity of skin or

eye irritation.[7] For skin contact, prompt removal of contaminated clothing is crucial as it

acts as a secondary source of exposure.

Ingestion Protocol: Inducing vomiting is contraindicated as it can cause secondary damage

to the esophagus and poses a risk of aspiration into the lungs.[6]

Self-Protection: First-aiders must protect themselves from secondary contamination by

wearing appropriate PPE before assisting a victim.[5]
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, prioritizing engineering controls and supplementing with

appropriate PPE, is mandatory.

Hierarchy of Controls:

Engineering Controls: All work involving (3-Chlorothiophen-2-yl)methanamine must be

conducted in a certified chemical fume hood to control vapor and aerosol exposure.[8] The

fume hood serves as the primary barrier, protecting the researcher from inhaling potentially

irritating vapors. Ensure eyewash stations and safety showers are readily accessible and

tested regularly.[4]

Personal Protective Equipment (PPE): The selection of PPE is dictated by the anticipated

hazards of skin, eye, and respiratory irritation.[9]

Recommended PPE Ensemble:
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PPE Component Specification Rationale for Use

Hand Protection

Nitrile or neoprene gloves.

Double-gloving is

recommended.

Provides a barrier against skin

contact and absorption.[10]

Nitrile offers good resistance to

a range of chemicals. Double-

gloving provides an extra layer

of protection in case the outer

glove is compromised.[8]

Eye Protection

Chemical safety goggles. A

full-face shield should be worn

if there is a significant splash

risk.

Protects eyes from splashes

and vapors that can cause

serious irritation. Standard

safety glasses are insufficient.

[10][11]

Body Protection

A long-sleeved, fully-buttoned

laboratory coat. Consider a

chemically resistant apron for

large-scale operations.

Protects skin and personal

clothing from contamination.

[10]

Respiratory

Not typically required when

working within a certified fume

hood. If engineering controls

fail or for spill cleanup, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

The fume hood is the primary

respiratory control. A respirator

is a secondary measure for

non-routine situations.[12]

Donning and Doffing PPE - A Critical Protocol: The order of putting on (donning) and taking off

(doffing) PPE is crucial to prevent cross-contamination.[9] Always don PPE before entering the

designated work area and doff it before exiting. The general principle is to remove the most

contaminated items first (gloves), followed by other equipment, taking care not to touch your

skin with contaminated surfaces.[9]

Handling, Storage, and Accidental Release
Prudent Handling Practices:
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Avoid Inhalation and Contact: Handle the material only inside a chemical fume hood.[8]

Avoid all direct contact with skin and eyes.[12]

Grounding: For transfers of significant quantities, take precautionary measures against static

discharge, as related compounds can be flammable.[4]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[12]

Storage Protocol:

Container: Keep the container tightly closed.[4]

Environment: Store in a cool, dry, and well-ventilated area.[4] Some related compounds

recommend refrigerated storage (2-8°C).[3] Always consult the supplier's label for specific

temperature requirements.

Incompatibilities: Store away from strong oxidizing agents and strong bases, which can react

exothermically with amines.[4]

Accidental Release Measures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (within a fume hood if possible).

Contain: Wearing full PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent. Do not use combustible materials like

paper towels to absorb large spills.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect the decontamination materials for disposal.

Dispose: Dispose of the waste container according to institutional and local environmental

regulations.
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Fire-Fighting Measures
While specific flammability data is not available for (3-Chlorothiophen-2-yl)methanamine,

related compounds like 2-Chlorothiophene are highly flammable.[4] Therefore, it is prudent to

treat this compound as potentially flammable.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[4] A water spray can be used to cool fire-exposed containers.[4]

Unsuitable Extinguishing Media: Do not use a direct, high-pressure water jet, as it may

spread the fire.

Hazardous Combustion Products: During a fire, irritating and toxic gases may be generated,

including carbon oxides (CO, CO2), nitrogen oxides (NOx), sulfur oxides (SOx), and

hydrogen chloride gas.[4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) to protect against toxic combustion products.[4]

Physical and Chemical Properties
Quantitative data for this specific molecule is limited. The following information is compiled from

supplier data and computational predictions.

Property Value Source

CAS Number 214759-25-8 BLD Pharm[1]

Molecular Formula C₅H₆ClNS BLD Pharm[1]

Molecular Weight 147.63 g/mol BLD Pharm[1]

Note: Properties such as boiling point, melting point, and vapor pressure are not readily

available in the searched literature.

Conclusion
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The safe handling of (3-Chlorothiophen-2-yl)methanamine is predicated on a conservative

and informed approach to risk management. By understanding its potential hazards through

the lens of structural analogy, implementing robust engineering controls, consistently using the

correct personal protective equipment, and adhering to established protocols for handling and

emergencies, researchers can effectively mitigate risks. This proactive safety culture is not

merely a procedural requirement but a cornerstone of scientific integrity and professional

responsibility in the fields of chemical research and drug development.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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